Cas no 90531-97-8 (2-Bromo-1-methanesulfonyl-4-methylbenzene)

• Product Name: 2-Bromo-1-methanesulfonyl-4-methylbenzene
• CAS No: 90531-97-8
• MF: C₈H₉BrO₂S
• MW: 249.124860525131
• CID: 2855933
• PubChem ID: 53416657
• Update Time: 2025-04-21

2-Bromo-1-methanesulfonyl-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-methylphenyl methyl sulfone
• 2-BroMo-1-Methanesulfonyl-4-Methylbenzene
• 3-Brom-4-methylsulfon-toluol
• 2-BROMO-4-METHYL-1-(METHYLSULFONYL)BENZENE
• 2-bromo-4-methyl-1-methylsulfonylbenzene
• MFCD15527262
• 2-Bromo-4-methylphenyl methyl sulfone, AldrichCPR
• CS-0211212
• BS-33100
• 90531-97-8
• SCHEMBL15478494
• 2-Bromo-1-methanesulfonyl-4-methylbenzene

• Inchi： 1S/C8H9BrO2S/c1-6-3-4-8(7(9)5-6)12(2,10)11/h3-5H,1-2H3
• InChI Key： MMVJYJCTQVRODS-UHFFFAOYSA-N
• SMILES： BrC1C=C(C)C=CC=1S(C)(=O)=O

Computed Properties

• Exact Mass: 247.95100
• Monoisotopic Mass: 247.95066Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 42.5Ų

Experimental Properties

• PSA: 42.52000
• LogP: 3.24180